Cas no 2680890-86-0 (benzyl N-(4-cyanophenyl)-N-(cyclopropylmethyl)carbamate)

• Product Name: benzyl N-(4-cyanophenyl)-N-(cyclopropylmethyl)carbamate
• CAS No: 2680890-86-0
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 5636960
• PubChem ID: 165926682
• Update Time: 2025-06-15

benzyl N-(4-cyanophenyl)-N-(cyclopropylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680890-86-0
• benzyl N-(4-cyanophenyl)-N-(cyclopropylmethyl)carbamate
• EN300-28291498

• Inchi： 1S/C19H18N2O2/c20-12-15-8-10-18(11-9-15)21(13-16-6-7-16)19(22)23-14-17-4-2-1-3-5-17/h1-5,8-11,16H,6-7,13-14H2
• InChI Key： MKICRYQGAXXLQA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC(C#N)=CC=1)CC1CC1)=O

Computed Properties

• Exact Mass: 306.136827821g/mol
• Monoisotopic Mass: 306.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl N-(4-cyanophenyl)-N-(cyclopropylmethyl)carbamate

Comprehensive Overview of Benzyl N-(4-cyanophenyl)-N-(cyclopropylmethyl)carbamate (CAS No. 2680890-86-0)

Benzyl N-(4-cyanophenyl)-N-(cyclopropylmethyl)carbamate (CAS No. 2680890-86-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This carbamate derivative combines a benzyl group, a 4-cyanophenyl moiety, and a cyclopropylmethyl unit, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a precursor for enzyme inhibitors and receptor modulators, which are critical in drug discovery.

The compound’s molecular structure is characterized by the presence of a carbamate linkage (–NHCOO–), which is known for its stability and ability to interact with biological targets. The 4-cyanophenyl group enhances its binding affinity to proteins, while the cyclopropylmethyl moiety contributes to its lipophilicity, improving membrane permeability. These attributes make Benzyl N-(4-cyanophenyl)-N-(cyclopropylmethyl)carbamate a valuable candidate for medicinal chemistry applications, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

In recent years, the demand for high-purity intermediates like Benzyl N-(4-cyanophenyl)-N-(cyclopropylmethyl)carbamate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. The compound’s CAS No. 2680890-86-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthetic routes, spectroscopic data, and safety profiles, underscoring the need for detailed technical documentation.

From an SEO perspective, keywords such as "carbamate derivatives," "4-cyanophenyl synthesis," and "cyclopropylmethyl applications" are highly relevant to this compound. These terms align with trending topics in green chemistry and sustainable drug development, which prioritize eco-friendly synthesis methods. Additionally, the compound’s potential role in neurodegenerative disease research has sparked interest, as evidenced by rising searches for "CNS drug intermediates" and "blood-brain barrier penetrants."

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing Benzyl N-(4-cyanophenyl)-N-(cyclopropylmethyl)carbamate. Researchers emphasize the importance of structural elucidation to ensure batch-to-batch consistency, a critical factor in GMP-compliant production. The compound’s thermal stability and solubility profiles are also frequently studied, as these properties influence its formulation in drug delivery systems.

In conclusion, Benzyl N-(4-cyanophenyl)-N-(cyclopropylmethyl)carbamate (CAS No. 2680890-86-0) represents a promising scaffold for innovative therapeutics and agrochemicals. Its multifaceted applications, coupled with growing interest in precision medicine and targeted therapies, position it as a compound of enduring significance. Future research will likely explore its structure-activity relationships and scalable synthesis, further solidifying its role in modern chemistry.